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Compound of Interest

Compound Name: Sibiricose A4

Cat. No.: B12438851 Get Quote

Sibiricose A4: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular properties of

Sibiricose A4, a naturally occurring phenylpropanoid. This document includes key quantitative

data, generalized experimental protocols for its isolation and characterization, and visual

diagrams of relevant biochemical pathways and experimental workflows.

Core Molecular Data
Sibiricose A4 is a complex natural product found in plants of the Polygala genus, such as

Polygala sibirica and Polygala tenuifolia[1][2]. Its core molecular and chemical properties are

summarized below.
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Property Value

Molecular Formula C₃₄H₄₂O₁₉[1][2]

Molecular Weight 754.7 g/mol [1] (also cited as 754.69 g/mol )

CAS Number 241125-73-5

IUPAC Name

[(2R,3S,4R,5R,6R)-4,5-dihydroxy-6-

[(2S,3S,4R,5R)-4-hydroxy-3-[(E)-3-(4-hydroxy-

3,5-dimethoxyphenyl)prop-2-enoyl]oxy-2,5-

bis(hydroxymethyl)oxolan-2-yl]oxy-2-

(hydroxymethyl)oxan-3-yl] (E)-3-(4-hydroxy-3,5-

dimethoxyphenyl)prop-2-enoate

Class Phenylpropanoids

Biological Context: The Phenylpropanoid Pathway
Sibiricose A4 is synthesized in plants through the phenylpropanoid pathway. This pathway is

responsible for the production of a wide variety of secondary metabolites and begins with the

amino acid phenylalanine. The general flow of this pathway, which leads to the precursors of

compounds like Sibiricose A4, is illustrated below.
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Powdered Plant Material

Solvent Extraction
(Ethanol/Methanol)

Solvent Partitioning
(Water/n-Butanol)

Silica Gel Chromatography

Sephadex LH-20 Chromatography

Preparative HPLC

Pure Sibiricose A4

Structural Elucidation
(NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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